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Compound of Interest

Compound Name: N3-C5-NHS ester

Cat. No.: B1339602 Get Quote

Researchers and drug development professionals working with N3-C5-NHS ester, a non-

cleavable ADC linker, must prioritize safety and adhere to strict handling and disposal

protocols.[1][2][3] This guide provides essential, immediate safety and logistical information to

ensure the well-being of laboratory personnel and the integrity of experimental workflows.

Hazard Identification and Personal Protective
Equipment (PPE)
N3-C5-NHS ester is classified as a hazardous substance. According to its Safety Data Sheet

(SDS), it can be harmful if swallowed, cause skin irritation, lead to serious eye irritation, and

may cause respiratory irritation.[4] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment for Handling N3-C5-NHS Ester
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant, powder-

free nitrile or neoprene gloves

are recommended.[5]

Body Protection Protective Clothing

A lab coat or a disposable

gown should be worn to

protect against skin contact.[4]

[5]

Eye and Face Protection Eye Protection

Safety glasses with side

shields or chemical splash

goggles are essential.[4][6]

Face Protection

A face shield should be worn in

situations where there is a risk

of splashing.[6][7][8]

Respiratory Protection Respirator

Use a NIOSH/MSHA-approved

respirator if ventilation is

inadequate or when handling

large quantities.[9]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the stability of N3-C5-NHS ester and

ensuring a safe laboratory environment.

Handling Protocol:

Ventilation: Always handle N3-C5-NHS ester in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.[4][10]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[11][12]

Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[4][11]

Wash hands thoroughly after handling the substance.[4]
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Spill Management: In case of a spill, avoid generating dust.[11] For dry spills, use dry clean-

up procedures. For wet spills, absorb with an inert material and place in a sealed container

for disposal.[11]

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10][12]

The pure form should be stored at -20°C.[1]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Disposal Plan
All waste materials, including empty containers and contaminated PPE, must be disposed of in

accordance with local, state, and federal regulations.[4][13]

Waste Disposal Steps:

Collect Waste: Place all N3-C5-NHS ester waste, including contaminated materials, into a

designated, labeled, and sealed container.

Consult Regulations: Refer to your institution's chemical waste disposal guidelines and local

environmental regulations for proper disposal procedures.

Professional Disposal: Arrange for a licensed chemical waste disposal company to collect

and manage the waste.[12] Do not dispose of this chemical down the drain.[10][12]

Experimental Workflow and Safety
The following diagram illustrates the key steps and safety precautions for a typical experimental

workflow involving N3-C5-NHS ester.
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Experimental Workflow: N3-C5-NHS Ester Handling
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Caption: Workflow for safe handling of N3-C5-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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